Cas no 2580249-14-3 (2-(3-{(benzyloxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-{(benzyloxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 2580249-14-3
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 5661468
• PubChem ID: 165894573
• Update Time: 2025-06-22

2-(3-{(benzyloxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580249-14-3
• 2-(3-{[(benzyloxy)carbonyl]amino}-5-phenyl-1H-pyrazol-1-yl)acetic acid
• EN300-27724201
• 2-(3-{(benzyloxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid

• Inchi： 1S/C19H17N3O4/c23-18(24)12-22-16(15-9-5-2-6-10-15)11-17(21-22)20-19(25)26-13-14-7-3-1-4-8-14/h1-11H,12-13H2,(H,23,24)(H,20,21,25)
• InChI Key： XIJKNWFJQQQLQW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C2C=CC=CC=2)N(CC(=O)O)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(3-{(benzyloxy)carbonylamino}-5-phenyl-1H-pyrazol-1-yl)acetic acid

2-(3-{(Benzyloxy)Carbonylamino}-5-Phenyl-1H-Pyrazol-1-Yl)Acetic Acid: A Comprehensive Overview

2-(3-{(Benzyloxy)Carbonylamino}-5-Phenyl-1H-Pyrazol-1-Yl)Acetic Acid, with the CAS number 2580249-14-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule incorporates a pyrazole ring, which is a five-membered heterocyclic structure, along with a benzyloxy carbonyl group and a phenyl substituent. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The incorporation of the benzyloxy carbonyl group plays a crucial role in modulating the compound's reactivity and stability. This group acts as a protecting agent during the synthesis, ensuring that the sensitive functional groups remain intact until the final stages of the reaction.

One of the most exciting aspects of this compound is its potential as a lead molecule in drug discovery. Preclinical studies have demonstrated that it exhibits significant biological activity, particularly in modulating key cellular pathways involved in inflammation and oxidative stress. For instance, research published in 2023 highlighted its ability to inhibit the activity of specific enzymes associated with chronic inflammatory diseases. This finding has opened new avenues for its application in developing therapeutic agents for conditions such as arthritis and neurodegenerative disorders.

The phenyl substituent within the molecule further enhances its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Studies conducted using advanced computational models have revealed that this substituent contributes to improved bioavailability and reduced toxicity profiles. These attributes are critical for translating laboratory findings into clinical applications. Moreover, recent investigations into its metabolic pathways have provided valuable insights into how it interacts with cellular systems, paving the way for personalized medicine approaches.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its unique chemical structure makes it an ideal candidate for use in polymer synthesis and nanotechnology. Researchers have explored its ability to act as a building block for constructing advanced materials with tailored properties, such as enhanced mechanical strength or improved thermal stability. These applications underscore the versatility of this compound across multiple disciplines.

From an environmental perspective, understanding the ecological impact of this compound is essential for sustainable development. Recent studies have focused on its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that under controlled conditions, it undergoes rapid degradation without posing significant risks to ecosystems. However, further research is required to fully assess its environmental footprint and develop strategies for safe handling and disposal.

In conclusion, 2-(3-{(Benzyloxy)Carbonylamino}-5-Phenyl-1H-Pyrazol-1-Yl)Acetic Acid represents a remarkable example of how modern chemistry can unlock novel compounds with diverse applications. Its unique structure, coupled with cutting-edge research findings, positions it as a promising candidate for advancing both medical treatments and material innovations. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of scientific exploration and technological progress.